![molecular formula C14H7ClF6O3S B1336014 4-[3,5-bis(trifluoromethyl)phenoxy]benzenesulfonyl Chloride CAS No. 885950-90-3](/img/structure/B1336014.png)
4-[3,5-bis(trifluoromethyl)phenoxy]benzenesulfonyl Chloride
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Overview
Description
4-[3,5-bis(trifluoromethyl)phenoxy]benzenesulfonyl Chloride, also known as 4-BTPBSC, is an organosulfur compound that has been used in a wide range of scientific research applications. It is a colorless solid with a molecular weight of 446.36 g/mol and a melting point of 81-83°C. 4-BTPBSC has been used in the synthesis of a variety of compounds and is also used as a reagent in organic synthesis.
Scientific Research Applications
Novel Sulfonated Nanofiltration Membranes
A study synthesized novel sulfonated aromatic diamine monomers for the creation of thin-film composite nanofiltration membranes, demonstrating improved water flux and dye treatment capabilities. These membranes, enhanced by sulfonated aromatic diamine monomers, showed an increase in water permeability without sacrificing dye rejection, highlighting the role of sulfonic acid groups in the separation process (Liu et al., 2012).
Functional Aromatic Multisulfonyl Chlorides
Research on the synthesis of functional aromatic bis(sulfonyl chlorides) revealed the potential for these compounds in creating complex organic molecules. The study detailed the preparation of multisulfonyl chlorides with different substituents, which serve as critical building blocks in developing dendritic and other complex structures, indicating a wide range of applications in organic synthesis (Percec et al., 2001).
Synthesis of Ferrocene Containing Diamines for Epoxy Resins
Another application involves the synthesis of ferrocene-containing diamines, which, when used in epoxy resins, enhance the material's properties. The study found that these diamines could significantly improve the curing speed and the visualization of defects under X-ray imaging, suggesting their utility in creating advanced materials with superior performance characteristics (Wright et al., 2001).
Photophysical and Photochemical Properties in Phthalocyanines
Research into the photophysical and photochemical properties of zinc(II) and chloroindium(III) phthalocyanines substituted with 3,5-bis(trifluoromethyl)phenoxy groups has shown promising results for their application as photosensitizers in photocatalytic processes, such as photodynamic therapy for cancer. The study highlights the superior photosensitizing potential of these compounds, especially the indium complex, due to its efficient singlet oxygen formation and fluorescence quantum yields (Ahmetali et al., 2019).
Magnesium Complexes in Polymerization
Magnesium complexes incorporating sulfonate phenoxide ligands have been identified as efficient catalysts for the ring-opening polymerization of ε-caprolactone and trimethylene carbonate. The study demonstrates that these complexes can control the polymerization process effectively, producing polymers with desired molecular weights and narrow polydispersity indices. The electron-withdrawing trifluoromethyl group in the ligands enhances the Lewis acidity of the magnesium metal, contributing to the increased catalytic activity (Chen et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
4-[3,5-bis(trifluoromethyl)phenoxy]benzenesulfonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7ClF6O3S/c15-25(22,23)12-3-1-10(2-4-12)24-11-6-8(13(16,17)18)5-9(7-11)14(19,20)21/h1-7H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGXSCQVFAODCAU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)S(=O)(=O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7ClF6O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10408997 |
Source
|
Record name | 4-[3,5-bis(trifluoromethyl)phenoxy]benzenesulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10408997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885950-90-3 |
Source
|
Record name | 4-[3,5-bis(trifluoromethyl)phenoxy]benzenesulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10408997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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